Cas no 1806936-48-0 (5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carbonyl chloride
• CAS No: 1806936-48-0
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4887881
• Update Time: 2025-06-07

5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carbonyl chloride

• Inchi： 1S/C8H6ClF2NO3/c1-15-5-4(6(9)13)3(7(10)11)2-12-8(5)14/h2,7H,1H3,(H,12,14)
• InChI Key： CALUTQCIPTYGAG-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(NC=C1C(F)F)=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carbonyl chloride

Introduction to 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carbonyl chloride (CAS No. 1806936-48-0) and Its Emerging Applications in Chemical Biology and Drug Discovery

The compound 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carbonyl chloride (CAS No. 1806936-48-0) represents a sophisticated heterocyclic scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including the presence of a difluoromethyl group, a hydroxyl moiety, and an ethoxycarbonyl chloride functionality, make it a versatile building block for the synthesis of biologically active molecules. This introduction explores the compound's chemical properties, synthetic utility, and its relevance in contemporary drug discovery efforts.

The difluoromethyl group is a key structural motif in medicinal chemistry due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, the electron-withdrawing nature of the fluorine atoms enhances the lipophilicity of attached molecules while simultaneously influencing their interaction with biological targets. The incorporation of this group into heterocyclic compounds has been shown to improve their binding to enzymes and receptors, making them more effective in therapeutic applications. Recent studies have highlighted the role of difluoromethyl substituted pyridines in the development of antiviral and anticancer agents, where they contribute to enhanced potency and selectivity.

The hydroxyl group in 5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carbonyl chloride introduces additional reactivity, allowing for further functionalization through esterification, etherification, or oxidation processes. This versatility is particularly valuable in medicinal chemistry, where modifications at specific positions can fine-tune the pharmacological properties of a lead compound. The methoxy group further enhances the compound's reactivity by stabilizing adjacent carbanionic centers, which can be exploited in nucleophilic substitution reactions to introduce diverse substituents.

The ethoxycarbonyl chloride functionality is a powerful tool for constructing amide bonds, which are ubiquitous in biological molecules such as peptides and proteins. This reactivity enables the synthesis of conjugates that can be used as probes or inhibitors in biochemical assays. The electrophilic nature of the carbonyl chloride group ensures high yields and selectivity in coupling reactions with nucleophiles like amines or alcohols. Such transformations are fundamental in drug discovery pipelines, where large libraries of derivatives are generated to identify lead compounds with optimal pharmacological profiles.

Recent advances in synthetic methodologies have expanded the utility of this compound beyond traditional applications. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at strategic positions within the pyridine ring. These modifications have led to novel derivatives with improved solubility and bioavailability, critical factors for clinical translation. Additionally, computational modeling studies have demonstrated that small molecules derived from this scaffold can interact with biological targets through multiple binding modes, increasing their therapeutic potential.

The compound's relevance extends to the development of probes for imaging and diagnostic applications. The unique electronic properties conferred by the difluoromethyl and hydroxyl groups make it an attractive candidate for fluorinated bioimaging agents. Such probes can enhance contrast in magnetic resonance imaging (MRI) or positron emission tomography (PET) scans, providing non-invasive tools for disease detection and monitoring. Furthermore, its compatibility with click chemistry strategies allows for rapid conjugation with biomolecules like antibodies or nanoparticles, facilitating targeted drug delivery systems.

In summary,5-(Difluoromethyl)-2-hydroxy-3-methoxypyridine-4-carbonyl chloride (CAS No. 1806936-48-0) is a multifaceted building block with broad applications in chemical biology and drug discovery. Its structural features enable diverse functionalization strategies, making it indispensable for generating novel therapeutic agents. The integration of this compound into modern synthetic platforms underscores its importance as a cornerstone in medicinal chemistry research.